Methyl 4-((3-(2,4-dioxothiazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[3-(2,4-dioxo-1,3-thiazolidin-3-yl)pyrrolidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C15H16N2O6S2/c1-23-14(19)10-2-4-12(5-3-10)25(21,22)16-7-6-11(8-16)17-13(18)9-24-15(17)20/h2-5,11H,6-9H2,1H3
• InChI Key: PEUQJAMBBNLKIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)N3C(=O)CSC3=O
• Molecular Formula: C15H16N2O6S2
• Molecular Weight: 384.4 g/mol

Description

Methyl 4-((3-(2,4-dioxothiazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzoate, also known as MDPTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Synthesis of Thiazolidinones and Derivatives

Research on thiazolidinones and their derivatives, such as those incorporating pyrrolidine and sulfonyl groups, focuses on developing novel synthetic methodologies. These compounds are synthesized for their potential use in various pharmacological and material science applications. For instance, thiazolidinones derived from aminopyridines and chloro ketones have been explored for their potential as antiulcer agents, demonstrating cytoprotective properties in models of gastric ulceration without significant antisecretory activity (Starrett et al., 1989).

Anticancer Applications

Compounds incorporating elements of the queried molecule's structure have been synthesized and evaluated for their anticancer activity. For example, thiazolidinone analogues have shown antiproliferative effects on human leukemic cells, with certain derivatives demonstrating significant cytotoxicity and potential for inducing cell death (Kothanahally S Sharath Kumar et al., 2014).

Structure-Activity Relationship (SAR)

SAR Studies of Benzothiazine Derivatives

The structure-activity relationship of N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides has been explored to understand their analgesic and anti-inflammatory properties. These studies reveal how the spatial arrangement of benzothiazine and pyridine fragments influences pharmacological activity, contributing to the development of compounds with enhanced efficacy (Ukrainets et al., 2019).

Pharmacological Applications

Antimicrobial and Antitubercular Activity

Synthesis of heterocyclic compounds based on thiazolidinones has led to the identification of molecules with antimicrobial and antitubercular activities. These studies aim to develop new therapeutic agents by exploring different chemical scaffolds and evaluating their biological activities against various pathogens (Manoj N. Bhoi et al., 2016).